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Compound of Interest

Compound Name:
2-[(2-Cyanophenyl)methoxy]acetic

acid

Cat. No.: B13200031

Get Quote

Executive Summary & Chemical Identity
2-[(2-Cyanophenyl)methoxy]acetic acid (CMAA) is a specialized benzyloxyacetic acid

scaffold. It serves as a critical building block in medicinal chemistry, particularly for introducing

a polar, flexible linker that modulates lipophilicity and metabolic stability in drug candidates

(e.g., PPAR agonists, CRTH2 antagonists, and auxin-like herbicides).

Structurally, CMAA features a 2-cyanobenzyl ether linkage to a glycolic acid moiety. This

distinguishes it from phenoxyacetic acids (rigid aryl ethers) and phenylacetic acids (carbon-only

linkers).

Chemical Profile
IUPAC Name: 2-[(2-Cyanophenyl)methoxy]acetic acid

Common Identity: 2-Cyanobenzyl ether of glycolic acid

Molecular Formula: C
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H

NO

Molecular Weight: 191.18 g/mol

Key Functionality: Nitrile (H-bond acceptor/dipole), Ether (Linker/H-bond acceptor),

Carboxylic Acid (Solubility/Binding).

Structural Analogs & Performance Comparison
To objectively evaluate CMAA, we compare it against three standard medicinal chemistry

analogs:

2-Cyanophenoxyacetic Acid (CPAA): The rigid aryl-ether analog.

2-Cyanophenylacetic Acid (CPhAA): The carbon-linked homologue.

2-Chlorobenzyloxyacetic Acid (Cl-BAA): A lipophilic bioisostere.

Table 1: Physicochemical & Synthetic Performance
Matrix
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Feature CMAA (Target)
CPAA

(Phenoxy
Analog)

CPhAA

(Carbon
Analog)

Cl-BAA (Chloro
Isostere)

Structure

Ph-CH

-O-CH

-COOH

Ph-O-CH

-COOH

Ph-CH

-COOH

Ph(Cl)-CH

-O-CH

-COOH

Linker Type
Benzylic Ether

(Flexible)
Aryl Ether (Rigid) Alkyl (Flexible)

Benzylic Ether

(Flexible)

Electronic Effect -Inductive (EWG)
Resonance (+M)

& Inductive
Neutral

Weak Inductive

(EWG)

Predicted LogP ~1.3 – 1.5 ~1.1 – 1.2 ~1.0 – 1.1 ~2.1 – 2.3

Acidity (pKa)

~3.6 (Ether

enhances

acidity)

~3.1 (Phenoxy

enhances

acidity)

~4.3 (Weaker

acid)
~3.6

Metabolic

Liability

High: Benzylic O-

dealkylation

Low: Aromatic

hydroxylation

Low:

Glucuronidation

High: Benzylic O-

dealkylation

Synthetic Yield

85-92%

(Williamson

Ether)

90-95% (SnAr /

Alkylation)

>95%

(Hydrolysis)

85-90%

(Williamson

Ether)

Analyst Insight: CMAA offers a "Goldilocks" zone for polarity. It is more lipophilic than the

phenoxy analog (CPAA) due to the extra methylene group, but the ether oxygen keeps the LogP

lower than the chloro-analog (Cl-BAA), improving water solubility while maintaining membrane

permeability.

Decision Logic: When to Use CMAA?
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The following logic flow illustrates the strategic selection process for CMAA in SAR (Structure-

Activity Relationship) campaigns.

Lead Optimization Requirement

Is the linker length/flexibility critical?
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Yes (Short/Rigid)
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No (Lipophilicity OK)

Select CPhAA
(Phenylacetic Acid)

High Risk

Select CMAA
(Target Molecule)

Manageable Risk
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Figure 1: SAR Decision Tree for selecting between CMAA and its analogs based on linker

geometry and metabolic stability.

Experimental Protocols
Protocol A: Synthesis of CMAA (Williamson Ether
Synthesis)
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This protocol utilizes a convergent synthesis strategy, coupling 2-cyanobenzyl bromide with a

glycolate ester, followed by hydrolysis. This method avoids the harsh conditions required for

direct carboxylation.

Reagents:

2-Cyanobenzyl bromide (1.0 eq) [CAS: 22433-89-2]

Methyl glycolate (1.2 eq)

Sodium Hydride (60% dispersion, 1.5 eq) or Potassium Carbonate (2.0 eq)

THF (anhydrous) or DMF

Lithium Hydroxide (LiOH)

Step-by-Step Methodology:

Activation: In a flame-dried flask under N

, dissolve Methyl glycolate (1.2 eq) in anhydrous THF at 0°C.

Deprotonation: Carefully add NaH (1.5 eq) portion-wise. Stir for 30 min until H

evolution ceases.

Alkylation: Add 2-Cyanobenzyl bromide (1.0 eq) dropwise as a solution in THF.

Reaction: Warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 3:1).

Checkpoint: The product spot should appear less polar than the starting alcohol.

Hydrolysis: Once alkylation is complete, add aqueous LiOH (2.0 eq, 1M solution) directly to

the reaction mixture. Stir at RT for 2 hours.

Workup: Acidify to pH 3 with 1M HCl. Extract with EtOAc (3x). Wash combined organics with

Brine, dry over Na
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SO

, and concentrate.

Purification: Recrystallize from Hexane/Ether or purify via column chromatography

(DCM:MeOH 95:5).

Protocol B: Characterization (Self-Validation)
To ensure the identity of CMAA, verify the following diagnostic NMR signals. Absence of these

signals indicates failure (e.g., hydrolysis of the nitrile or failure of ether formation).

H NMR (400 MHz, DMSO-d

):

12.8 ppm (br s, 1H): Carboxylic Acid -COOH.

7.8 – 7.5 ppm (m, 4H): Aromatic protons (2-Cyano pattern).

4.75 ppm (s, 2H): Benzylic -CH

-O-. (Distinct singlet).

4.15 ppm (s, 2H): Acyl -O-CH

-COOH. (Upfield singlet).

Validation Check: If the singlets at 4.75 and 4.15 ppm merge or split into multiplets, suspect

contamination or ring cyclization.

Mechanism of Action & Metabolic Pathway
Understanding the metabolic fate of CMAA is crucial for drug design. The benzylic ether is a

"soft spot" for CYP450 enzymes.
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Figure 2: Predicted metabolic pathway of CMAA via CYP450-mediated O-dealkylation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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